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Introduction

Sometribove, a recombinant form of bovine somatotropin (rbST), is a protein hormone
administered to dairy cows to increase milk production. Its primary mode of action involves
modulating metabolic processes to prioritize nutrient allocation towards the mammary gland,
thereby enhancing milk synthesis and secretion. A key aspect of its efficacy lies in its ability to
improve lactation persistency, which is the rate at which milk production is maintained as
lactation progresses. These application notes provide a comprehensive overview of the
guantitative effects of Sometribove on milk yield and persistency, detailed protocols for
conducting related experiments, and visual representations of the underlying biological
pathways and experimental workflows.

Data Presentation

The following tables summarize the quantitative impact of Sometribove on milk production and
other key metrics based on a meta-analysis of 26 studies.[1][2]

Table 1: Effect of Sometribove (500 mg administered every 14 days) on Daily Milk Production
Yields

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1166347?utm_src=pdf-interest
https://www.benchchem.com/product/b1166347?utm_src=pdf-body
https://www.benchchem.com/product/b1166347?utm_src=pdf-body
https://www.benchchem.com/product/b1166347?utm_src=pdf-body
https://www.researchgate.net/publication/265019396_Meta-analysis_of_the_effects_of_sometribove_zinc_suspension_on_the_production_and_health_of_lactating_dairy_cows
https://pubmed.ncbi.nlm.nih.gov/25148097/
https://www.benchchem.com/product/b1166347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Mean Increase ( kg/day ) Mean Increase (lb/day)
Milk Yield 4.00 8.8
3.5% Fat-Corrected Milk
4.04 8.89
(FCM)
Fat Yield 0.144 0.32
Protein Yield 0.137 0.30

Data from a meta-analysis of 26 studies.[1][2]

Table 2: Impact of Sometribove on Lactation Persistency and Cow Health Metrics

Parameter

Effect of Sometribove Treatment

Lactation Persistency

Significantly improved lactation persistency

compared to control groups.[3]

Milk Composition

No significant change in the concentration of

milk components (fat, protein).[1][2]

Body Condition Score (1-5 scale)

Reduced by an average of 0.06 points during
the treatment period.[1][2]

Somatic Cell Count

No significant effect.[1][2]

Clinical Mastitis

No significant effect on the odds of clinical
mastitis.[1][2]

Signaling Pathways

Sometribove exerts its effects through a complex interplay of signaling pathways that

ultimately enhance the growth, proliferation, and metabolic activity of mammary epithelial cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.researchgate.net/publication/265019396_Meta-analysis_of_the_effects_of_sometribove_zinc_suspension_on_the_production_and_health_of_lactating_dairy_cows
https://pubmed.ncbi.nlm.nih.gov/25148097/
https://pubmed.ncbi.nlm.nih.gov/25148097/
https://www.researchgate.net/figure/Milk-yield-persistency-average-slopes-across-cycles-among-control-cows-and-cows-treated_tbl1_316537833
https://www.benchchem.com/product/b1166347#quantifying-sometribove-impact-on-milk-yield-persistency
https://www.benchchem.com/product/b1166347#quantifying-sometribove-impact-on-milk-yield-persistency
https://www.benchchem.com/product/b1166347#quantifying-sometribove-impact-on-milk-yield-persistency
https://www.benchchem.com/product/b1166347#quantifying-sometribove-impact-on-milk-yield-persistency
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1166347?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

